N-(2-Methylpropyl)-3-phenylprop-2-yn-1-amine
N-(2-Methylpropyl)-3-phenylprop-2-yn-1-amine
Brand Name:
Vulcanchem
CAS No.:
347406-04-6
VCID:
VC0494706
InChI:
InChI=1S/C13H17N/c1-12(2)11-14-10-6-9-13-7-4-3-5-8-13/h3-5,7-8,12,14H,10-11H2,1-2H3
SMILES:
CC(C)CNCC#CC1=CC=CC=C1
Molecular Formula:
C13H17N
Molecular Weight:
187.28g/mol
N-(2-Methylpropyl)-3-phenylprop-2-yn-1-amine
CAS No.: 347406-04-6
Main Products
VCID: VC0494706
Molecular Formula: C13H17N
Molecular Weight: 187.28g/mol
| CAS No. | 347406-04-6 |
|---|---|
| Product Name | N-(2-Methylpropyl)-3-phenylprop-2-yn-1-amine |
| Molecular Formula | C13H17N |
| Molecular Weight | 187.28g/mol |
| IUPAC Name | 2-methyl-N-(3-phenylprop-2-ynyl)propan-1-amine |
| Standard InChI | InChI=1S/C13H17N/c1-12(2)11-14-10-6-9-13-7-4-3-5-8-13/h3-5,7-8,12,14H,10-11H2,1-2H3 |
| Standard InChIKey | KSFKLXBUVKKPCR-UHFFFAOYSA-N |
| SMILES | CC(C)CNCC#CC1=CC=CC=C1 |
| Canonical SMILES | CC(C)CNCC#CC1=CC=CC=C1 |
| PubChem Compound | 4717585 |
| Last Modified | Nov 11 2021 |
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